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Compound of Interest

Compound Name:
Tributyl[(methoxymethoxy)methyl]s

tannane

Cat. No.: B030004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Tributyl[(methoxymethoxy)methyl]stannane. The information is compiled from

various scientific sources to support its application in research and development, particularly in

the context of organic synthesis.

Core Physical Properties
Tributyl[(methoxymethoxy)methyl]stannane is a versatile organotin reagent. A summary of

its key physical properties is presented below.
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Property Value Source

Molecular Formula C₁₅H₃₄O₂Sn [1][2]

Molecular Weight 365.14 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point
117 °C at 0.34 mmHg84-87 °C

at 0.05 Torr
[3][4]

Density ~1.1 g/cm³ (estimated) [5][6][7]

Refractive Index No data available

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

toluene. Insoluble in water.

[1][8][9]

Note on Density: Experimentally determined density for

Tributyl[(methoxymethoxy)methyl]stannane is not readily available in the reviewed

literature. The provided value is an estimation based on the densities of structurally related

tributyltin compounds, such as tributyltin oxide (~1.17 g/cm³) and tributyltin hydride (~1.058-

1.103 g/cm³).[5][6][7]

Experimental Protocols
Synthesis of
Tributyl[(methoxymethoxy)methyl]stannane
A detailed and verified procedure for the synthesis of

Tributyl[(methoxymethoxy)methyl]stannane is available from Organic Syntheses.[3] The

synthesis is a two-step process starting from tributyltin hydride.

Part A: Synthesis of (Tributylstannyl)methanol

A solution of lithium diisopropylamide (LDA) is prepared by adding n-butyllithium to

diisopropylamine in dry tetrahydrofuran (THF) at 0 °C under an inert atmosphere.
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Tributyltin hydride is then added dropwise to the LDA solution at 0 °C to form

tributylstannyllithium.

Paraformaldehyde is added to the reaction mixture, which is then allowed to warm to room

temperature and stirred for 3 hours.

The reaction is quenched with water, and the product is extracted with petroleum ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure to yield crude (tributylstannyl)methanol as a

colorless oil, which is used in the next step without further purification.[3]

Part B: Synthesis of Tributyl[(methoxymethoxy)methyl]stannane

The crude (tributylstannyl)methanol is dissolved in dichloromethane and dimethoxymethane,

followed by the addition of powdered 4 Å molecular sieves.

The mixture is cooled to -20 °C, and boron trifluoride etherate is added dropwise.

The reaction is stirred at -20 °C for 1 hour and then quenched with aqueous sodium

bicarbonate solution.

The mixture is filtered, and the organic layer is separated, washed with brine, dried over

anhydrous sodium sulfate, and concentrated.

The crude product is purified by column chromatography on alumina, followed by distillation

under reduced pressure to afford pure Tributyl[(methoxymethoxy)methyl]stannane as a

colorless liquid.[3]

Spectroscopic Characterization
The synthesized product can be characterized using standard spectroscopic methods. The

expected spectral data are as follows[3]:

Infrared (IR) (film): 2970, 2930, 2880, 2770, 1465, 1420, 1395, 1380, 1345, 1295, 1245,

1205, 1150, 1100, 1040, 965, 930, 875, 730 cm⁻¹
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¹H Nuclear Magnetic Resonance (NMR) (250 MHz, CDCl₃): δ 0.8–1.1 (m, 15 H), 1.2–1.7 (m,

12 H), 3.33 (s, 3 H), 3.74 (s, 2 H), 4.52 (s, 2 H)

¹³C Nuclear Magnetic Resonance (NMR) (75 MHz, CDCl₃): δ 8.9, 13.6, 27.3, 29.1, 54.9,

57.6, 99.4

Experimental Workflow Diagram
The following diagram illustrates the synthesis process for

Tributyl[(methoxymethoxy)methyl]stannane.

Part A: (Tributylstannyl)methanol Synthesis

Part B: Tributyl[(methoxymethoxy)methyl]stannane Synthesis
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Synthesis of Tributyl[(methoxymethoxy)methyl]stannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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